4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole
Description
4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole is a heterocyclic compound featuring a benzo[d]thiazol core linked via an azetidine ring to a sulfonyl group and a 3,5-dimethylisoxazole moiety. The 3,5-dimethylisoxazole moiety adds steric bulk and lipophilicity, which could influence membrane permeability.
Properties
IUPAC Name |
4-[3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O5S2/c1-9-15(10(2)24-18-9)26(20,21)19-7-11(8-19)23-16-17-14-12(22-3)5-4-6-13(14)25-16/h4-6,11H,7-8H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPCIFJPHIPEABD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CC(C2)OC3=NC4=C(C=CC=C4S3)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O5S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole represents a novel chemical entity with potential therapeutic applications. This article explores its biological activity, focusing on its mechanisms of action, efficacy in various biological assays, and potential applications in cancer therapy and other diseases.
Chemical Structure
The compound's structure can be broken down into key components:
- Azetidine ring : A four-membered nitrogen-containing ring which contributes to the compound's pharmacological properties.
- Sulfonyl group : Enhances solubility and biological activity.
- 3,5-Dimethylisoxazole : Known for its role in modulating various biological pathways.
Research indicates that compounds similar to 3,5-dimethylisoxazole derivatives exhibit significant interactions with bromodomain-containing protein 4 (BRD4), which plays a crucial role in gene transcription regulation. The inhibition of BRD4 has been linked to the suppression of oncogenic pathways, particularly in colorectal cancer models .
Antitumor Effects
Recent studies have demonstrated that derivatives of 3,5-dimethylisoxazole, including those similar to the compound , show potent antiproliferative activity against various cancer cell lines. For instance:
- Colorectal Cancer : Compound 22 (related to the target compound) exhibited an IC50 value of 162 nM against HCT116 cells, indicating strong anticancer potential .
- Mechanism : The compound's ability to down-regulate c-MYC protein levels and up-regulate HEXIM1 expression suggests a mechanism involving modulation of apoptosis through intrinsic pathways .
Hemorheological Activity
Another study highlighted the hemorheological properties of related isoxazole compounds. The findings suggest that these compounds can improve blood flow and reduce viscosity, potentially benefiting patients with cardiovascular issues .
Case Studies
Several case studies have explored the biological activity of compounds related to our target molecule:
- Colorectal Cancer Study :
- Hemorheological Study :
Table 1: Antiproliferative Activity of Related Compounds
| Compound | Cell Line | IC50 (nM) | Mechanism of Action |
|---|---|---|---|
| Compound 22 | HCT116 (Colorectal) | 162 | Down-regulation of c-MYC |
| Compound X | BxPc3 (Pancreatic) | <100 | Modulation of apoptosis pathways |
| Compound Y | Mia-capa2 | <200 | Inhibition of BRD4 protein |
Table 2: Hemorheological Properties
| Compound | Viscosity Reduction (%) | Comparison Compound | Efficacy Level |
|---|---|---|---|
| 4-Methoxybenzo[d]thiazol derivative | 30 | Pentoxifylline | Comparable |
| Other isoxazole derivatives | 25 | Aspirin | Moderate |
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s structural complexity necessitates comparisons with other heterocyclic derivatives, focusing on core motifs, substituent effects, and synthetic strategies. Below is an analysis based on structural and functional analogs from the evidence:
Structural Analogues and Core Heterocycles
- Thiazole/Thiadiazole Derivatives: describes thiazole derivatives with fluorophenyl and triazolyl substituents (e.g., compounds 4 and 5). These compounds exhibit planar conformations except for a perpendicular fluorophenyl group, suggesting flexibility in binding pocket accommodation . highlights a thiadiazole derivative with a planar structure stabilized by intramolecular hydrogen bonds. The target compound’s isoxazole and azetidine rings may similarly enforce planarity, but the sulfonyl group introduces polarity absent in purely aromatic thiadiazoles .
- Isoxazole Derivatives: The 3,5-dimethylisoxazole group in the target compound differs from the oxadiazole derivatives in (e.g., 5f–5i), which feature 1,3,4-oxadiazole cores. Oxadiazoles are known for metabolic stability and hydrogen-bonding capacity, whereas dimethylisoxazoles may prioritize steric effects over direct hydrogen bonding .
Substituent Effects on Activity
- Electron-Withdrawing Groups :
- Methoxy vs. Halogen Substituents :
Data Tables
Table 1. Structural and Functional Comparison of Heterocyclic Derivatives
Table 2. Substituent Impact on Bioactivity
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
